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Compound of Interest

Compound Name:
2-(2-Aminoethylamino)-5-

nitropyridine

Cat. No.: B145709 Get Quote

An In-Depth Technical Guide on N'-(5-nitro-2-pyridinyl)ethane-1,2-diamine

Abstract
N'-(5-nitro-2-pyridinyl)ethane-1,2-diamine is a heterocyclic organic compound with potential

applications in medicinal chemistry and materials science. This technical guide provides a

comprehensive overview of its molecular structure, physicochemical properties, and a

generalized approach to its synthesis. Due to the limited publicly available data, this document

also highlights areas for future research, including the elucidation of its biological activity and

potential signaling pathway interactions. This guide is intended for researchers, scientists, and

professionals in drug development who are interested in the exploration and utilization of novel

chemical entities.

Molecular Structure and Chemical Identity
The fundamental characteristics of N'-(5-nitro-2-pyridinyl)ethane-1,2-diamine are summarized

in the table below, providing a clear reference for its chemical identity.
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Identifier Value Reference

IUPAC Name
N'-(5-nitropyridin-2-yl)ethane-

1,2-diamine
[1]

CAS Number 29602-39-9 [1]

Molecular Formula C7H10N4O2 [1]

Molecular Weight 182.183 g/mol [1]
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Physicochemical Properties
The known physical and chemical properties of N'-(5-nitro-2-pyridinyl)ethane-1,2-diamine are

detailed in the following table. These properties are crucial for its handling, formulation, and

application in various experimental settings.

Property Value Reference

Melting Point 126°C to 128°C [1]

Purity 99% (as per supplier) [1]

Sensitivity Air Sensitive [1]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of N'-(5-nitro-2-

pyridinyl)ethane-1,2-diamine is not readily available in the public domain, a general synthetic

route can be conceptualized based on established organic chemistry principles. A plausible

approach involves the nucleophilic aromatic substitution of a suitable starting material, such as

2-chloro-5-nitropyridine, with ethylenediamine.

A generalized experimental workflow for such a synthesis is depicted in the following diagram:
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Start: Reagents

2-chloro-5-nitropyridine
Ethylenediamine

Solvent (e.g., Ethanol)
Base (e.g., Triethylamine)

Reaction Setup:
Combine reagents in a reaction vessel.
Heat under reflux for a specified time.

Reaction Monitoring:
Use Thin Layer Chromatography (TLC)

to track the progress of the reaction.

Work-up:
Cool the reaction mixture.

Remove solvent under reduced pressure.
Extract with an organic solvent.

Purification:
Column chromatography

or recrystallization.

Characterization:
NMR, Mass Spectrometry, IR Spectroscopy

to confirm the structure and purity.

End: Pure Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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